Cas no 112008-26-1 (Phenol, 3-[ethyl(3-methylbutyl)amino]-)

• Product Name: Phenol, 3-[ethyl(3-methylbutyl)amino]-
• CAS No: 112008-26-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 1203569
• PubChem ID: 10878344
• Update Time: 2025-04-20

Phenol, 3-[ethyl(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[ethyl(3-methylbutyl)amino]-
• 3-[ethyl(3-methylbutyl)amino]phenol
• DTXSID20446825
• IXTNODIUFUYXQU-UHFFFAOYSA-N
• SCHEMBL7072231
• 112008-26-1

• Inchi： 1S/C13H21NO/c1-4-14(9-8-11(2)3)12-6-5-7-13(15)10-12/h5-7,10-11,15H,4,8-9H2,1-3H3
• InChI Key： IXTNODIUFUYXQU-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)N(CC)CCC(C)C

Computed Properties

• Exact Mass: 207.16243
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47